BE“GH@ Methodological & Application

Check Availability & Pricing

Application Notes and Protocols for (1,3-
Dimethylpiperidin-3-yl)methanol

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest |

(1,3-Dimethylpiperidin-3-
Compound Name:

yl)methanol
CAS No.: 915925-11-0
Cat. No.: B1418061

Get Quote

Abstract

This document provides comprehensive guidelines for the safe handling, storage, and use of
(1,3-Dimethylpiperidin-3-yl)methanol (CAS No. 915925-11-0), a substituted piperidine
derivative utilized in various research and development applications, particularly in medicinal
chemistry and drug discovery. The protocols outlined herein are designed to ensure the
integrity of the compound and the safety of laboratory personnel. These guidelines are
informed by the known chemical properties of (1,3-Dimethylpiperidin-3-yl)methanol and the
general best practices for handling substituted piperidines and tertiary amino alcohols.

Introduction: Understanding (1,3-Dimethylpiperidin-
3-yl)methanol

(1,3-Dimethylpiperidin-3-yl)methanol is a bifunctional organic molecule featuring a tertiary
amine within a piperidine ring and a primary alcohol. This unique structure makes it a valuable
building block in the synthesis of more complex molecules, including potential therapeutic
agents. The piperidine moiety is a common scaffold in many pharmaceuticals, and the hydroxyl
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group offers a reactive handle for further chemical modifications.[1] A thorough understanding
of its chemical nature is paramount for its effective and safe utilization in a laboratory setting.

Chemical and Physical Properties

A summary of the key physical and chemical properties of (1,3-Dimethylpiperidin-3-
yl)methanol is presented in Table 1. This information is crucial for anticipating its behavior
under various experimental conditions.

Property Value Source
CAS Number 915925-11-0 [21[3]
Molecular Formula CsH17NO [2][3]
Molecular Weight 143.23 g/mol [2][3]

Not explicitly stated, but likely
Inferred from related

Appearance a colorless to pale yellow liquid
] ) compounds
or low-melting solid.
Boiling Point No data available [3]
Storage Temperature Room temperature [3]

Hazard Identification and Safety Precautions

(1,3-Dimethylpiperidin-3-yl)methanol is classified as a hazardous substance.[3] Adherence
to strict safety protocols is mandatory to mitigate risks of exposure and injury.

GHS Classification and Hazard Statements

Based on available supplier information, (1,3-Dimethylpiperidin-3-yl)methanol falls under UN
number 1759, Class 8, indicating it is a corrosive substance.[3] The associated GHS
pictograms and hazard statements are summarized in Table 2.
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GHS Pictogram Signal Word Hazard Statements

H302: Harmful if swallowed.[3]

H315: Causes skin irritation.[3]
Danger H318: Causes serious eye

damage.[3] H335: May cause

respiratory irritation.[3]

Personal Protective Equipment (PPE)

The following PPE is mandatory when handling (1,3-Dimethylpiperidin-3-yl)methanol to
prevent dermal, ocular, and respiratory exposure.

o Eye Protection: ANSI-approved safety goggles or a face shield are required.[4]

e Hand Protection: Chemically resistant gloves, such as nitrile or neoprene, must be worn.[4]
Always inspect gloves for integrity before use and practice proper glove removal technique.

[5]

« Body Protection: A lab coat, full-length pants, and closed-toe shoes are essential to protect
the skin.[4]

Engineering Controls

All handling of (1,3-Dimethylpiperidin-3-yl)methanol should be conducted in a well-ventilated
area, preferably within a certified chemical fume hood, to minimize the inhalation of vapors.[6]
Emergency safety showers and eyewash stations should be readily accessible.[7]

Handling Protocols

Proper handling techniques are critical to maintain the purity of (1,3-Dimethylpiperidin-3-
yl)methanol and to ensure the safety of the handler.

General Handling Workflow

The following diagram outlines the standard workflow for handling (1,3-Dimethylpiperidin-3-
yl)methanol.
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Caption: Standard workflow for handling (1,3-Dimethylpiperidin-3-yl)methanol.

Step-by-Step Handling Procedure

Preparation: Before handling, ensure all necessary PPE is worn correctly and that the
chemical fume hood is functioning properly.

Retrieval: Obtain the container of (1,3-Dimethylpiperidin-3-yl)methanol from its designated
storage location. Visually inspect the container for any signs of damage or leakage.

Dispensing:
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o If the compound is a liquid, use a calibrated pipette or syringe for accurate measurement.
o Ifitis a solid, use a clean, dry spatula.

o All dispensing and weighing should be performed inside a chemical fume hood to contain
any vapors or dust.[6]

 Inert Atmosphere: For reactions sensitive to air or moisture, it is advisable to handle (1,3-
Dimethylpiperidin-3-yl)methanol under an inert atmosphere (e.g., nitrogen or argon).

e Reaction Quenching and Work-up: Be mindful that reactions involving amines can be
exothermic. Quench reactions carefully, especially when using acidic or oxidizing reagents.

o Post-Handling: After use, tightly seal the container. Clean any contaminated surfaces and
equipment. Wash hands thoroughly with soap and water.[4]

Storage Guidelines

Proper storage is crucial for maintaining the stability and purity of (1,3-Dimethylpiperidin-3-

yl)methanol.
Parameter Recommendation Rationale
As recommended by the
Temperature Room temperature (15-25°C) supplier.[3][8] Avoid excessive
heat.
Protects from atmospheric
_ _ moisture and carbon dioxide,
Atmosphere Sealed in a dry environment ] ]
which can react with the
amine.
) Tightly sealed, original Prevents contamination and
Container ' _
container degradation.[6][8]

_ . Ensures proper ventilation and
) Well-ventilated, designated ) ) )
Location ) segregation from incompatible
chemical storage area )
materials.[6][8]
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Incompatible Materials

To prevent hazardous reactions, store (1,3-Dimethylpiperidin-3-yl)methanol away from the
following:

Strong oxidizing agents[6]

Strong acids[6]

Acid chlorides

Acid anhydrides

The following decision tree provides a logical approach to ensuring proper storage.
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Caption: Decision tree for the proper storage of (1,3-Dimethylpiperidin-3-yl)methanol.
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Spill and Waste Management
Spill Response

In the event of a spill, immediate and appropriate action is necessary.

Evacuate: Evacuate non-essential personnel from the immediate area.[5]
o Ventilate: Ensure the area is well-ventilated.

o Contain: For small spills, absorb the material with an inert absorbent material such as
vermiculite, dry sand, or earth.[8][9] Do not use combustible materials like sawdust.

o Collect: Carefully collect the absorbed material into a suitable, labeled container for
hazardous waste.[5][9]

o Decontaminate: Clean the spill area with a suitable solvent, followed by soap and water.
e Report: Report the spill to the appropriate safety officer.

For large spills, evacuate the area and contact emergency services.

Waste Disposal

All waste containing (1,3-Dimethylpiperidin-3-yl)methanol, including empty containers and
contaminated materials, must be disposed of as hazardous waste.[4] Follow all local, state, and
federal regulations for hazardous waste disposal. Do not dispose of this chemical down the
drain.[5]

Conclusion

(1,3-Dimethylpiperidin-3-yl)methanol is a valuable research chemical that requires careful
handling and storage to ensure user safety and compound integrity. By adhering to the
protocols outlined in this document, researchers can minimize risks and achieve reliable
experimental outcomes. Always consult the most recent Safety Data Sheet (SDS) from your
supplier for the most up-to-date information.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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BE“GH@ Methodological & Application

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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